Cas no 2092512-83-7 (2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine)

• Product Name: 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine
• CAS No: 2092512-83-7
• MF: C₉H₇ClF₂N₄
• MW: 244.628486871719
• CID: 5723125
• PubChem ID: 121210981
• Update Time: 2025-05-22

2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2092512-83-7
• 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine
• F2198-0764
• AKOS026721079
• 2-[5-(chloromethyl)-1-(difluoromethyl)pyrazol-3-yl]pyrazine
• Pyrazine, 2-[5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C9H7ClF2N4/c10-4-6-3-7(15-16(6)9(11)12)8-5-13-1-2-14-8/h1-3,5,9H,4H2
• InChI Key： WTPSKBONYPWUCI-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=NC=CN=2)=NN1C(F)F

Computed Properties

• Exact Mass: 244.0327303g/mol
• Monoisotopic Mass: 244.0327303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 338.3±42.0 °C(Predicted)
• pka: -0.48±0.10(Predicted)

Additional information on 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine

Introduction to 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine (CAS No. 2092512-83-7)

The compound 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine, identified by the CAS number 2092512-83-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and structural versatility. The molecule's structure incorporates a pyrazole ring substituted with a chloromethyl group and a difluoromethyl group, further connected to a pyrazine moiety. This combination of functional groups endows the compound with distinctive reactivity and selectivity, making it an intriguing subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of pyrazine derivatives like this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of synthesis but also allow for better control over the stereochemistry and regioselectivity of the product. The incorporation of halogenated substituents, such as the chloromethyl and difluoromethyl groups, further expands the scope of this compound's potential applications in areas like agrochemicals, materials science, and drug discovery.

One of the most promising applications of CAS No. 2092512-83-7 lies in its potential as a building block for more complex molecular architectures. Its pyrazine core serves as an excellent platform for constructing heterocyclic compounds with tailored electronic properties. For instance, researchers have explored its use in designing novel coordination polymers and metal-organic frameworks (MOFs), which are critical for gas storage, catalysis, and sensing technologies. The presence of electron-withdrawing groups like chloromethyl and difluoromethyl enhances the conjugation within the molecule, further improving its performance in these applications.

In the field of pharmacology, pyrazole-containing compounds have gained attention due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development. Additionally, its structural flexibility allows for further functionalization to optimize pharmacokinetic properties such as solubility and bioavailability.

The environmental impact of chemical compounds is another critical area of concern in modern research. In this context, CAS No. 2092512-83-7 has been evaluated for its biodegradability and ecotoxicological profile under simulated environmental conditions. Preliminary findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its sustainable use in industrial processes. However, further studies are required to fully understand its long-term environmental fate and potential risks.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for organic electronics applications. Its extended conjugation system facilitates charge transport, which is essential for devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on integrating this compound into thin-film transistor structures to evaluate its performance under varying operating conditions. Initial results suggest that it holds promise for high-speed electronic devices with low power consumption.

In summary, CAS No. 2092512-83-7, or 2-(5-(chloromethyl)-1-(difluoromethyl)-1H-pyrazol-3-yl)pyrazine, represents a versatile platform for exploring diverse chemical functionalities across multiple disciplines. Its modular structure allows for extensive customization to suit specific application needs while maintaining high chemical stability and reactivity. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both fundamental science and applied technologies.